Cas no 1657033-33-4 (2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate))

• Product Name: 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate)
• CAS No: 1657033-33-4
• MF: C₈H₁₃F₃N₂O₂
• MW: 226.196232557297
• MDL: MFCD28398172
• CID: 4610664
• PubChem ID: 102564320
• Update Time: 2025-10-13

2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate) Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,6-diazaspiro[3.3]heptanebis(trifluoroacetate)
• 1657033-33-4
• IREJUNATZLYZLY-UHFFFAOYSA-N
• 2-methyl-2,6-diazaspiro[3.3]heptane;2,2,2-trifluoroacetic acid
• 2-Methyl-2,6-diazaspiro[3.3]heptane diTFA
• 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate)
• 2-Methyl-2,6-diazaspiro[3.3]heptane bistrifluoroacetate
• MFCD28398172
• SCHEMBL23063130
• DB-409813
• 2-METHYL-2,6-DIAZASPIRO[3.3]HEPTANE; BIS(TRIFLUOROACETIC ACID)
• BS-40915

• MDL： MFCD28398172
• Inchi： 1S/C6H12N2.C2HF3O2/c1-8-4-6(5-8)2-7-3-6;3-2(4,5)1(6)7/h7H,2-5H2,1H3;(H,6,7)
• InChI Key： JZATUROTZMONFE-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.CN1CC2(CNC2)C1

Computed Properties

• Exact Mass: 340.08577590g/mol
• Monoisotopic Mass: 340.08577590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Additional information on 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate)

Introduction to 2-Methyl-2,6-diazaspiro[3.3]heptane Bis(trifluoroacetate) (CAS No. 1657033-33-4)

2-Methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate), with the CAS number 1657033-33-4, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their potential in modulating various biological processes and therapeutic applications.

The molecular structure of 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate) is characterized by a spirocyclic framework with two nitrogen atoms and a methyl group, along with two trifluoroacetate counterions. The spirocyclic core provides rigidity and conformational stability, which are crucial for optimizing pharmacological properties such as receptor binding affinity and selectivity.

Recent studies have highlighted the potential of 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate) has also shown promise in the treatment of neurological disorders. A study conducted by a team of researchers at the University of California found that this compound can effectively modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a potential candidate for the development of new treatments for conditions such as depression and Parkinson's disease.

The pharmacokinetic profile of 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate) has been extensively studied to understand its behavior in biological systems. Research has demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its efficacy and safety as a therapeutic agent. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures prolonged activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate) in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating a broader range of diseases.

In conclusion, 2-methyl-2,6-diazaspiro[3.3]heptane bis(trifluoroacetate) (CAS No. 1657033-33-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting cancer, neurological disorders, and other diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in healthcare.